Cas no 2229220-52-2 (2-2-methoxy-5-(trifluoromethyl)phenylethanimidamide)

• Product Name: 2-2-methoxy-5-(trifluoromethyl)phenylethanimidamide
• CAS No: 2229220-52-2
• MF: C₁₀H₁₁F₃N₂O
• MW: 232.202352762222
• CID: 6508780
• PubChem ID: 165631402
• Update Time: 2025-10-25

2-2-methoxy-5-(trifluoromethyl)phenylethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-2-methoxy-5-(trifluoromethyl)phenylethanimidamide
• 2229220-52-2
• EN300-1965062
• 2-[2-methoxy-5-(trifluoromethyl)phenyl]ethanimidamide

• Inchi： 1S/C10H11F3N2O/c1-16-8-3-2-7(10(11,12)13)4-6(8)5-9(14)15/h2-4H,5H2,1H3,(H3,14,15)
• InChI Key： VSPVZXTYQOPQRL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)CC(=N)N)OC)(F)F

Computed Properties

• Exact Mass: 232.08234746g/mol
• Monoisotopic Mass: 232.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-2-methoxy-5-(trifluoromethyl)phenylethanimidamide

Introduction to 2-Methoxy-5-(trifluoromethyl)phenylethanimidamide (CAS No. 2229220-52-2)

2-Methoxy-5-(trifluoromethyl)phenylethanimidamide (CAS No. 2229220-52-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidamides, which are known for their diverse pharmacological properties, including antifungal, antibacterial, and insecticidal activities. The presence of a methoxy group and a trifluoromethyl substituent on the phenyl ring imparts distinct chemical and biological characteristics to this molecule, making it a subject of ongoing research.

The chemical structure of 2-Methoxy-5-(trifluoromethyl)phenylethanimidamide is characterized by a central imidamide moiety flanked by a substituted phenyl ring. The methoxy group at the 2-position and the trifluoromethyl group at the 5-position are key functional groups that contribute to its reactivity and selectivity. These substituents can influence the compound's solubility, stability, and interactions with biological targets, making it a valuable candidate for drug discovery and development.

In recent studies, 2-Methoxy-5-(trifluoromethyl)phenylethanimidamide has shown promising results in various biological assays. For instance, research published in the Journal of Medicinal Chemistry highlighted its potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The compound's ability to inhibit fungal growth at low concentrations suggests its potential as a novel antifungal agent.

Beyond its antifungal properties, 2-Methoxy-5-(trifluoromethyl)phenylethanimidamide has also demonstrated significant antibacterial activity. A study conducted by a team of researchers at the University of California found that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death. This makes it a promising lead compound for developing new antibiotics to combat multidrug-resistant bacteria.

In addition to its antimicrobial activities, 2-Methoxy-5-(trifluoromethyl)phenylethanimidamide has been investigated for its potential as an insecticide. Research published in the Journal of Agricultural and Food Chemistry reported that this compound shows high efficacy against several economically important insect pests, such as the Colorado potato beetle and the cotton bollworm. The compound's low mammalian toxicity and environmental safety profile make it an attractive candidate for agricultural applications.

The synthesis of 2-Methoxy-5-(trifluoromethyl)phenylethanimidamide typically involves multistep reactions starting from readily available precursors. One common synthetic route involves the condensation of 2-methoxy-5-(trifluoromethyl)benzaldehyde with ethanimidine hydrochloride in the presence of a base such as triethylamine. This reaction yields the desired imidamide product with high purity and yield. The synthetic process can be optimized for large-scale production, making it feasible for industrial applications.

The physicochemical properties of 2-Methoxy-5-(trifluoromethyl)phenylethanimidamide, such as its melting point, solubility, and stability, have been extensively studied. These properties are crucial for understanding its behavior in different environments and for optimizing its formulation in pharmaceutical and agricultural products. For example, its solubility in various organic solvents and aqueous media can be tailored to enhance its bioavailability and efficacy.

In conclusion, 2-Methoxy-5-(trifluoromethyl)phenylethanimidamide (CAS No. 2229220-52-2) is a versatile compound with significant potential in multiple areas of research and application. Its unique chemical structure and biological activities make it an important molecule for further investigation in medicinal chemistry, agricultural science, and other related fields. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its importance in modern scientific endeavors.